Cas no 13991-79-2 ( )

• Product Name: &nbsp
• CAS No: 13991-79-2
• MF: C₇H₁₃Cl₂N₃O₂
• MW: 242.103019475937
• CID: 902978
• PubChem ID: 98270
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(2-chloropropyl)-1-nitrosourea
• NSC 95465
• DTXSID20930658
• N,N'-Bis(2-chloropropyl)-N-nitrosocarbamimidic acid
• Urea,N'-bis(2-chloropropyl)-N-nitroso-
• Urea, 1,3-bis(2-chloropropyl)-1-nitroso-
• Urea, N,N'-bis(2-chloropropyl)-N-nitroso-
• NSC95465
• 13991-79-2
• NSC-95465
• Urea,3-bis(2-chloropropyl)-1-nitroso-
•  

• Inchi： 1S/C7H13Cl2N3O2/c1-5(8)3-10-7(13)12(11-14)4-6(2)9/h5-6H,3-4H2,1-2H3,(H,10,13)
• InChI Key： VZFIZKSKHUIXHI-UHFFFAOYSA-N
• SMILES： ClC(C)CN(C(NCC(C)Cl)=O)N=O

Computed Properties

• Exact Mass: 241.03869
• Monoisotopic Mass: 241.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77